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Compound of Interest

Compound Name: Vanillic-d3 Acid

Cat. No.: B12419050

Get Quote

Executive Summary
Vanillic-d3 acid (4-Hydroxy-3-(trideuteromethoxy)benzoic acid) is the stable isotope-labeled

analog of vanillic acid, a pivotal intermediate in the metabolic breakdown of catecholamines

(norepinephrine, epinephrine) and dietary polyphenols. In modern bioanalysis, it serves as the

"Gold Standard" Internal Standard (IS) for Isotope Dilution Mass Spectrometry (IDMS).

This guide dissects the physicochemical properties, mechanistic utility, and experimental

protocols for Vanillic-d3 acid. It moves beyond basic definitions to explain why this specific

isotopologue is engineered for pharmacokinetic (PK) and metabolic profiling, addressing critical

challenges such as matrix effects, ion suppression, and chromatographic isotope effects.

Chemical Identity & Structural Characterization[2]
Vanillic-d3 acid is distinguished by the substitution of three hydrogen atoms on the methoxy

group with deuterium (

H). This specific labeling position is strategic: it ensures the label is non-exchangeable in
aqueous media (unlike hydroxyl protons), providing exceptional stability during extraction and
ionization.
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Nomenclature and Structure
IUPAC Name: 4-Hydroxy-3-(trideuteromethoxy)benzoic acid

Chemical Formula: C

H

D

O

Molecular Weight: ~171.17 g/mol (compared to 168.15 g/mol for unlabeled)

Exact Mass (Monoisotopic): 171.0611 Da

Structural Diagram: The deuterium atoms are located on the C3-methoxy group.

Physicochemical Properties
The deuteration induces minimal changes to bulk physical properties but provides the

necessary mass shift (+3 Da) for mass spectrometric resolution.
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Property Value / Description Note

Appearance
White to light yellow crystalline

powder

Photosensitive; may darken

over time.

Melting Point 208 – 210 °C
Identical to non-labeled Vanillic

acid.

Solubility DMSO, Methanol, Acetonitrile

Sparingly soluble in water;

solubility increases with pH >

5.

pKa ~4.5 (Carboxylic acid)
Ionizes efficiently in negative

mode ESI.

LogP ~1.3
Suitable for Reversed-Phase

LC (C18).

Isotopic Purity Typically ≥ 99 atom % D
Critical to prevent "cross-talk"

with the analyte channel.

Mechanistic Role in Mass Spectrometry
The Principle of Isotope Dilution (IDMS)
In LC-MS/MS, matrix effects (co-eluting lipids/salts) can suppress or enhance ionization

efficiency, compromising quantitation. Vanillic-d3 acid co-elutes (or elutes extremely close) to

the analyte, experiencing the exact same matrix environment.

Correction Mechanism: The ratio of Analyte Area to IS Area remains constant regardless of

ionization suppression.

Why d3? A mass shift of +3 Da is the minimum required to avoid overlap with the natural

isotopic envelope (M+1, M+2) of the analyte (Vanillic acid).

Deuterium Isotope Effect in Chromatography
Deuterium is slightly more hydrophilic than hydrogen. This can cause Vanillic-d3 acid to elute

slightly earlier than Vanillic acid on C18 columns.
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Implication: If the retention time shift is too large (>0.1 min), the IS may not experience the

exact same matrix suppression peak as the analyte.

Mitigation: The methoxy-d3 position minimizes this shift compared to ring deuteration.

Modern UHPLC systems typically show near-perfect co-elution.

Experimental Protocols
Stock Solution Preparation
Objective: Create a stable primary standard.

Weighing: Accurately weigh 1.0 mg of Vanillic-d3 acid into a glass vial (avoid plastic to

prevent sorption).

Solvent: Dissolve in 1.0 mL of LC-MS grade Methanol.

Storage: Store at -20°C or -80°C. Stable for 6-12 months.

Working Solution: Dilute to 100 ng/mL in 50:50 Methanol:Water for spiking.

Sample Extraction (Solid Phase Extraction - SPE)
Context: Extraction from Plasma or Urine.

Conditioning: Equilibrate HLB (Hydrophilic-Lipophilic Balance) cartridges with 1 mL Methanol

followed by 1 mL Water (0.1% Formic Acid).

Loading: Mix 100 µL plasma + 10 µL Vanillic-d3 IS + 300 µL 0.1% Formic Acid. Load onto

cartridge.

Washing: Wash with 1 mL 5% Methanol in Water (removes salts/proteins).

Elution: Elute with 1 mL 100% Methanol.

Reconstitution: Evaporate to dryness (N2 stream) and reconstitute in Mobile Phase.

LC-MS/MS Parameters (Negative Mode)
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Vanillic acid contains a carboxylic acid group, making Negative Electrospray Ionization (ESI-)

the preferred mode.

Table: MRM Transitions

Compound
Precursor Ion
(Q1)

Product Ion
(Q3)

Collision
Energy (eV)

Mechanism

Vanillic Acid 167.0 [M-H]⁻ 123.0 15 - 20
Loss of CO₂ [M-

H-44]⁻

Vanillic Acid 167.0 [M-H]⁻ 108.0 25 - 30
Loss of Methyl +

CO₂

Vanillic-d3 Acid 170.0 [M-H]⁻ 126.0 15 - 20

Loss of CO₂

(Retains d3-

methoxy)

Interference

Check
170.0 [M-H]⁻ 152.0 High

Loss of CD₃

(Non-specific)

Critical Note: The transition 170 -> 126 is the quantitative transition. It corresponds to the

decarboxylation (

), leaving the deuterated methoxy phenol core intact. The transition 170 -> 152

involves the loss of the deuterated methyl group (

), resulting in a fragment identical to the non-labeled background; this should be

avoided for quantitation.

Metabolic Context & Visualization
Vanillic acid is a convergence point for several metabolic pathways. It is a major metabolite of:
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Catecholamines: Norepinephrine and Epinephrine degrade to Vanillylmandelic Acid (VMA),

which can further oxidize.

Dietary Polyphenols: Ferulic acid and Caffeic acid (from coffee, grains) are metabolized to

Vanillic acid.

Pathway Diagram (Graphviz)
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Figure 1: Metabolic convergence showing Vanillic Acid as a downstream metabolite of

Catecholamines (via VMA) and Dietary Phenolics (Ferulic Acid).

Synthesis & Stability
Synthetic Route
The synthesis of Vanillic-d3 acid typically proceeds via the selective O-methylation of

Protocatechuic acid (3,4-dihydroxybenzoic acid).

Reagents: Protocatechuic acid + Methyl Iodide-d3 (

) or Dimethyl Sulfate-d6.

Conditions: Alkaline aqueous medium (NaOH).

Selectivity Challenge: The reaction produces a mixture of:

Para-isomer (Vanillic acid-d3) - Major product.

Meta-isomer (Isovanillic acid-d3) - Minor byproduct.

Purification: Recrystallization from water/ethanol is required to isolate the correct

regioisomer.

Stability Considerations
Solution Stability: Stable for >1 month at 4°C in Methanol.

Light Sensitivity: Phenolic compounds are prone to photo-oxidation. Use amber glassware.

Matrix Stability: In plasma, Vanillic acid is stable, but care must be taken to prevent

deconjugation of glucuronides if measuring "free" vs "total" acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/33559188/
https://pharmrev.aspetjournals.org/content/56/3/331
https://www.benchchem.com/product/b12419050/docs#technical-deep-dive-vanillic-d3-acid-as-a-bioanalytical-standard
https://www.benchchem.com/product/b12419050/docs#technical-deep-dive-vanillic-d3-acid-as-a-bioanalytical-standard
https://www.benchchem.com/product/b12419050/docs#technical-deep-dive-vanillic-d3-acid-as-a-bioanalytical-standard
https://www.benchchem.com/product/b12419050/docs#technical-deep-dive-vanillic-d3-acid-as-a-bioanalytical-standard
https://www.benchchem.com/product/b12419050?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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